Cas no 868974-75-8 (N-(2-methoxyphenyl)-2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide)

• Product Name: N-(2-methoxyphenyl)-2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide
• CAS No: 868974-75-8
• MF: C₁₉H₁₈N₄O₃S₂
• MW: 414.501221179962
• CID: 6430406
• PubChem ID: 7191166
• Update Time: 2025-05-22

N-(2-methoxyphenyl)-2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide
• N-(2-methoxyphenyl)-2-((5-(2-phenylacetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide
• F1838-2390
• SR-01000016440-1
• 868974-75-8
• AKOS024613308
• SR-01000016440
• N-[5-[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-phenylacetamide
• N-(2-methoxyphenyl)-2-{[5-(2-phenylacetamido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamide
• Benzeneacetamide, N-[5-[[2-[(2-methoxyphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C19H18N4O3S2/c1-26-15-10-6-5-9-14(15)20-17(25)12-27-19-23-22-18(28-19)21-16(24)11-13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,20,25)(H,21,22,24)
• InChI Key： ULEPRPFKFQISBH-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NN=C(SCC(NC3=CC=CC=C3OC)=O)S2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 414.08203280g/mol
• Monoisotopic Mass: 414.08203280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 9.08±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(2-methoxyphenyl)-2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide

N-(2-Methoxyphenyl)-2-{5-(2-Phenylacetamido)-1,3,4-Thiadiazol-2-Ylsulfanyl}Acetamide: A Comprehensive Overview

N-(2-Methoxyphenyl)-2-{5-(2-Phenylacetamido)-1,3,4-Thiadiazol-2-Ylsulfanyl}Acetamide is a complex organic compound with the CAS registry number 868974-75-8. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development. The molecule is characterized by its thiazole ring system, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. This structural motif is known to confer stability and bioactivity to the compound.

The synthesis of N-(2-Methoxyphenyl)-2-{5-(2-Phenylacetamido)-1,3,4-Thiadiazol-2-Ylsulfanyl}Acetamide involves a multi-step process that typically begins with the preparation of the thiadiazole core. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product. The introduction of the methoxyphenyl group and the phenylacetamido substituent are critical steps that influence the compound's physicochemical properties and biological activity.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Recent studies have demonstrated that N-(2-Methoxyphenyl)-2-{5-(2-Phenylacetamido)-1,3,4-Thiadiazol-2-Ylsulfanyl}Acetamide exhibits significant anti-inflammatory and anti-tumor properties. Researchers have reported that the compound can inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and cancer.

The biological activity of this compound is closely tied to its molecular structure. The presence of the methoxy group on the phenyl ring enhances the molecule's lipophilicity, which is crucial for its absorption and distribution within biological systems. Additionally, the thiol group attached to the thiadiazole ring plays a pivotal role in mediating interactions with cellular targets.

In terms of pharmacokinetics, N-(2-Methoxyphenyl)-... has shown favorable properties in preclinical studies. Its ability to penetrate cellular membranes efficiently suggests that it could be effective in targeting intracellular pathogens or cancer cells. Furthermore, recent research has highlighted its potential as a prodrug, where it undergoes enzymatic activation within the body to release bioactive metabolites.

The environmental impact of this compound is another area of interest. Studies have shown that N-(... undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic environments. This characteristic is particularly important for ensuring that its use does not pose long-term risks to ecosystems.

In conclusion, N-(... represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique structure, coupled with its promising biological activity and favorable pharmacokinetic profile, positions it as a strong candidate for further development into clinically relevant drugs.